Cas no 1529438-31-0 (2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol
• CAS No: 1529438-31-0
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• MDL: MFCD23943626
• CID: 5617026
• PubChem ID: 80605695
• Update Time: 2025-10-28

2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19045386
• HTHMXVOSXCLPHC-UHFFFAOYSA-N
• 2,2-Difluoro-1-piperidin-4-ylethanol
• 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol
• 1529438-31-0
• EN300-2957265
• AKOS019172181

• MDL： MFCD23943626
• Inchi： 1S/C7H13F2NO/c8-7(9)6(11)5-1-3-10-4-2-5/h5-7,10-11H,1-4H2
• InChI Key： HTHMXVOSXCLPHC-UHFFFAOYSA-N
• SMILES： FC(C(C1CCNCC1)O)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol

Introduction to 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol (CAS No. 1529438-31-0)

2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol, with the CAS number 1529438-31-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and two fluorine atoms. These properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol consists of a piperidine ring attached to a difluorinated ethyl group, which imparts specific pharmacological properties. The presence of fluorine atoms can significantly influence the compound's metabolic stability, lipophilicity, and binding affinity to target proteins. These attributes are crucial in drug design, as they can enhance the efficacy and safety of potential drug candidates.

Recent studies have explored the potential of 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease. The ability to fine-tune these systems through targeted molecular interactions makes 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol a promising lead compound for further investigation.

In addition to its potential in neurological disorders, 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol could be developed into an effective anti-inflammatory agent.

The pharmacokinetic profile of 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol has been extensively evaluated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life, which supports its potential for oral administration as a therapeutic agent. Furthermore, its low toxicity profile makes it an attractive candidate for clinical development.

In the realm of drug discovery and development, the synthesis and optimization of 2,2-difluoro-1-(piperidin-4-yl)ethan-1-ol have been areas of active research. Chemists have employed various synthetic routes to produce this compound efficiently and cost-effectively. One common approach involves the reaction of 4-piperidone with difluorobromomethane followed by reduction to form the desired alcohol. These synthetic methods are crucial for scaling up production for preclinical and clinical studies.

The biological activity of 2,2-difluoro-1-(piperidin-4-y l)ethan - 1 - ol strong > has also been investigated using advanced techniques such as molecular docking and computational modeling. These tools help predict the binding interactions between the compound and its target proteins, providing insights into its mechanism of action. For instance, molecular docking studies have shown that < strong > 2 , 2 - dif lu oro - 1 - ( p ip er id in - 4 - yl ) eth an - 1 - ol< / strong > can bind to specific sites on serotonin receptors with high affinity, which may explain its antidepressant effects. p > < p > Clinical trials are currently underway to evaluate the safety and efficacy of< strong > 2 , 2 - dif lu oro - 1 - ( p ip er id in - 4 - yl ) eth an - 1 - ol< / strong > in human subjects . Early phase I trials have demonstrated that the compound is well-tolerated at various dose levels , with no serious adverse events reported . These promising results have paved the way for further clinical evaluation , including phase II trials focused on specific therapeutic indications . p > < p > In conclusion ,< strong > 2 , 2 - dif lu oro - 1 - ( p ip er id in - 4 - yl ) eth an - 1 - ol< / strong > ( CAS No .< strong > 1529438 - 31 - 0< / strong > ) is a versatile compound with significant potential in pharmaceutical research . Its unique chemical structure , favorable pharmacokinetic properties , and promising biological activity make it an attractive candidate for the development of novel therapeutic agents . Ongoing research continues to uncover new applications and optimize its use in treating various diseases , highlighting its importance in modern medicinal chemistry . p > article > response >